![molecular formula C15H12F4N2S B4757787 N-(2,3-dimethylphenyl)-N'-(2,3,5,6-tetrafluorophenyl)thiourea](/img/structure/B4757787.png)
N-(2,3-dimethylphenyl)-N'-(2,3,5,6-tetrafluorophenyl)thiourea
Overview
Description
N-(2,3-dimethylphenyl)-N'-(2,3,5,6-tetrafluorophenyl)thiourea, also known as DMTU, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DMTU is a thiourea derivative that has been shown to have antioxidant properties and can scavenge reactive oxygen species (ROS) in vitro.
Mechanism of Action
N-(2,3-dimethylphenyl)-N'-(2,3,5,6-tetrafluorophenyl)thiourea's mechanism of action is related to its ability to scavenge ROS. ROS are highly reactive molecules that can cause damage to cells and tissues, leading to various diseases. This compound can scavenge ROS by donating an electron and converting them into less reactive molecules. This process can prevent oxidative damage and protect cells from oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can protect cells from oxidative stress and prevent apoptosis. Animal studies have shown that this compound can improve glucose tolerance and insulin sensitivity in diabetic rats. Additionally, this compound has been shown to have cardioprotective effects and can improve vascular function in animal models of cardiovascular disease.
Advantages and Limitations for Lab Experiments
N-(2,3-dimethylphenyl)-N'-(2,3,5,6-tetrafluorophenyl)thiourea has several advantages for lab experiments. It is relatively easy to synthesize and can be used as a tool to investigate the role of ROS in various biological processes. Additionally, this compound has been shown to be relatively non-toxic and can be used in animal studies without causing significant side effects. However, there are limitations to using this compound in lab experiments. For example, this compound's antioxidant properties may interfere with the normal functioning of ROS in some biological processes, making it difficult to interpret results. Additionally, this compound may have different effects in different cell types or animal models, making it challenging to generalize findings.
Future Directions
There are several future directions for research on N-(2,3-dimethylphenyl)-N'-(2,3,5,6-tetrafluorophenyl)thiourea. One potential direction is to investigate its potential therapeutic effects in various diseases, such as diabetes, cardiovascular disease, and neurodegenerative disorders. Additionally, further studies are needed to investigate the mechanisms underlying this compound's effects on ROS and its potential interactions with other biological processes. Finally, the development of more potent and selective this compound derivatives may lead to the discovery of new therapeutic agents for various diseases.
Scientific Research Applications
N-(2,3-dimethylphenyl)-N'-(2,3,5,6-tetrafluorophenyl)thiourea has been used in various scientific research studies due to its antioxidant properties. It has been shown to scavenge ROS and protect cells from oxidative stress. This compound has also been used as a tool to investigate the role of ROS in various biological processes, such as apoptosis and inflammation. Additionally, this compound has been used in animal studies to investigate its potential therapeutic effects in various diseases, such as diabetes, cardiovascular disease, and neurodegenerative disorders.
properties
IUPAC Name |
1-(2,3-dimethylphenyl)-3-(2,3,5,6-tetrafluorophenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12F4N2S/c1-7-4-3-5-11(8(7)2)20-15(22)21-14-12(18)9(16)6-10(17)13(14)19/h3-6H,1-2H3,(H2,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNDUCENQWHLINJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=S)NC2=C(C(=CC(=C2F)F)F)F)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12F4N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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